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Compound of Interest

Compound Name: QL-X-138

Cat. No.: B10769073 Get Quote

Essential Safety and Handling Guide for QL-X-
138
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of QL-X-138, a potent and selective dual kinase inhibitor of Bruton's tyrosine kinase (BTK) and

MAP kinase-interacting kinases (MNK). Given the absence of a specific Material Safety Data

Sheet (MSDS), this guidance is based on the known chemical properties of QL-X-138 and

general best practices for handling potent, biologically active compounds in a laboratory

setting.

Compound Information and Properties
QL-X-138 is a small molecule with the chemical formula C25H19N5O2 and a molecular weight

of 421.46 g/mol .[1] It functions as a dual inhibitor, covalently binding to BTK and non-

covalently to MNK.[2][3][4] Its potent biological activity necessitates careful handling to

minimize exposure and ensure a safe laboratory environment.
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Property Value Source

Chemical Formula C25H19N5O2 [1]

Molecular Weight 421.46 g/mol [1]

Appearance Powder [1]

Storage (Powder) -20°C for up to 2 years [1]

Storage (in DMSO)
4°C for 2 weeks, -80°C for 6

months
[1]

Personal Protective Equipment (PPE)
Due to its potent biological activity, a comprehensive approach to personal protection is

mandatory when handling QL-X-138 in any form (powder or solution).

PPE Category Required Equipment Rationale

Eye Protection Chemical safety goggles
Protects eyes from splashes

and airborne particles.

Hand Protection
Nitrile gloves (double-gloving

recommended)

Prevents skin contact. Check

for tears and replace

frequently.

Body Protection
Laboratory coat (fully

buttoned)

Protects skin and personal

clothing from contamination.

Respiratory Protection

A properly fitted N95 respirator

or higher (e.g., a powered air-

purifying respirator - PAPR) is

recommended, especially

when handling the powder

form or creating solutions.

Minimizes inhalation of

airborne particles.
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Donning (Putting On) Doffing (Taking Off)

Wash Hands

Don Lab Coat

Don Respirator

Don Goggles

Don Gloves (Outer Pair Last)

Remove Outer Gloves

Remove Lab Coat

Wash Hands

Remove Goggles

Remove Respirator

Remove Inner Gloves

Wash Hands Thoroughly

Click to download full resolution via product page

Figure 2. Logical flow for the segregation and disposal of QL-X-138 waste.

Disposal Protocol:

Solid Waste:
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Includes contaminated gloves, pipette tips, tubes, and bench paper.

Collect in a designated, clearly labeled, and sealed plastic bag for chemical waste.

Liquid Waste:

Includes unused stock solutions and experimental solutions containing QL-X-138.

Collect in a designated, leak-proof, and clearly labeled hazardous waste container. Do not

mix with other waste streams unless explicitly permitted by your institution's EHS

department.

Sharps Waste:

Includes any needles or other sharp objects contaminated with QL-X-138.

Dispose of immediately into a designated sharps container for chemical waste.

Final Disposal:

All waste streams containing QL-X-138 must be disposed of through your institution's

Environmental Health and Safety (EHS) department. Follow all institutional and local

regulations for hazardous waste disposal.

Emergency Procedures
In Case of Exposure:

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting.
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In all cases of exposure, seek immediate medical attention and provide the medical personnel

with as much information as possible about the compound. Report the incident to your

supervisor and your institution's EHS department.

Disclaimer: This guide is intended to provide essential safety information and is not a substitute

for a formal risk assessment and consultation with your institution's Environmental Health and

Safety department. Always adhere to your local and institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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